Cas no 2770525-78-3 ((9H-fluoren-9-yl)methyl 3-ethenyl-3-hydroxypyrrolidine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 3-ethenyl-3-hydroxypyrrolidine-1-carboxylate
• CAS No: 2770525-78-3
• MF: C₂₁H₂₁NO₃
• MW: 335.396345853806
• CID: 5912711
• PubChem ID: 165993882
• Update Time: 2025-10-29

(9H-fluoren-9-yl)methyl 3-ethenyl-3-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-37397787
• (9H-fluoren-9-yl)methyl 3-ethenyl-3-hydroxypyrrolidine-1-carboxylate
• 2770525-78-3

• Inchi： 1S/C21H21NO3/c1-2-21(24)11-12-22(14-21)20(23)25-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h2-10,19,24H,1,11-14H2
• InChI Key： AOOJERPQUUNTND-UHFFFAOYSA-N
• SMILES： OC1(C=C)CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1

Computed Properties

• Exact Mass: 335.15214353g/mol
• Monoisotopic Mass: 335.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 49.8Ų

Additional information on (9H-fluoren-9-yl)methyl 3-ethenyl-3-hydroxypyrrolidine-1-carboxylate

Comprehensive Overview of (9H-fluoren-9-yl)methyl 3-ethenyl-3-hydroxypyrrolidine-1-carboxylate (CAS No. 2770525-78-3)

The compound (9H-fluoren-9-yl)methyl 3-ethenyl-3-hydroxypyrrolidine-1-carboxylate (CAS No. 2770525-78-3) is a specialized carbamate derivative with significant applications in organic synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyl (Fmoc) protecting group and a hydroxypyrrolidine core, makes it a valuable intermediate for constructing complex molecules. This article delves into its properties, synthesis, and relevance in modern chemistry, addressing trending topics like green chemistry, drug discovery, and AI-driven molecular design.

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From a synthetic perspective, (9H-fluoren-9-yl)methyl 3-ethenyl-3-hydroxypyrrolidine-1-carboxylate is synthesized via N-Fmoc protection of 3-ethenyl-3-hydroxypyrrolidine, a process optimized for high yield and minimal byproducts. Recent advancements in catalytic methods and flow chemistry have streamlined its production, addressing sustainability concerns—a hot topic in 2024 chemical research. Analytical techniques like HPLC and NMR ensure purity, critical for applications in high-throughput screening.

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